Cas no 1805848-03-6 (2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1805848-03-6
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4972393
• Update Time: 2025-05-20

2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C12H15BrO3/c1-3-16-10-4-5-11(9(6-10)7-14)12(15)8(2)13/h4-6,8,14H,3,7H2,1-2H3
• InChI Key： MYPYTDZBNSNFCO-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1CO)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Additional information on 2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one

2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one

The compound with CAS No. 1805848-03-6, commonly referred to as 2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, an ethoxy group, and a hydroxymethyl substituent attached to a phenyl ring. The presence of these functional groups makes it a versatile building block for the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of 2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one in drug discovery. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of complex molecules with anti-inflammatory, antiviral, and anticancer properties. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to create derivatives that exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways.

The synthesis of 2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one typically involves a multi-step process that begins with the preparation of the hydroxymethyl-substituted phenol derivative. This is followed by etherification to introduce the ethoxy group and subsequent bromination to install the bromine atom at the desired position. The optimization of these steps has been a focus of recent research, with chemists developing more efficient and environmentally friendly methods to produce this compound on an industrial scale.

In terms of biological activity, 2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one has shown promise in preclinical models. Studies have revealed that it can modulate cellular signaling pathways associated with cancer progression, such as the PI3K/AKT/mTOR pathway. Additionally, its ability to inhibit viral replication makes it a candidate for antiviral drug development.

The structural features of 2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one also make it amenable to further functionalization. For example, researchers have explored the substitution of the bromine atom with other halogens or functional groups to create analogs with enhanced bioactivity. These modifications have led to compounds with improved solubility, stability, and potency in vitro and in vivo.

From an analytical standpoint, the characterization of 2-Bromo-1-(4-ethoxy-2-(hydroxymethyl)phenyl)propan-1-one has been achieved using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into its molecular structure and purity, ensuring its reliability as a starting material for downstream applications.

In conclusion, 2-Bromo-1-(4-Ethoxy ̄ ̄ ̄ ̄ ̄ ̄ - , this compound continues to be a valuable tool in chemical research and drug development.